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Compound of Interest

Compound Name: 8-Ethylquinoline-2-carbaldehyde

CAS No.: 72804-91-2

Cat. No.: B2503624

Get Quote

Executive Summary
8-Ethylquinoline-2-carbaldehyde (CAS: 72804-91-2) is a highly versatile building block

frequently utilized in the synthesis of antimalarial agents, kinase inhibitors, and advanced

fluorophores. However, the combination of a lipophilic quinoline core and a highly electrophilic

aldehyde moiety presents specific occupational hazards that require rigorous operational

controls. This guide provides a self-validating framework for the safe handling, transfer, and

disposal of this compound, ensuring maximum protection for laboratory personnel.

Mechanistic Hazard Profile & Causality
Understanding the underlying chemical behavior of 8-Ethylquinoline-2-carbaldehyde is

critical for selecting the appropriate Personal Protective Equipment (PPE) and engineering

controls[1].

H315 & H319 (Skin and Eye Irritation): The aldehyde group readily undergoes nucleophilic

attack by primary amines present in keratin and other tissue proteins, leading to covalent

cross-linking and localized inflammation. The ethyl-substituted quinoline ring enhances the
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molecule's lipophilicity, allowing it to rapidly permeate the lipid bilayers of the stratum

corneum[1].

H335 (Respiratory Irritation): As a crystalline powder, manipulation can generate micro-

particulate aerosols. Inhalation of these particulates allows the electrophilic aldehyde to react

with the mucosal lining of the respiratory tract, necessitating strict respiratory and ventilation

controls[1].

H302 (Harmful if Swallowed): Ingestion poses systemic toxicity risks due to the rapid

absorption of the quinoline scaffold in the gastrointestinal tract.

Quantitative Chemical & Safety Parameters
Parameter Value / Specification Clinical/Safety Implication

CAS Number 72804-91-2
Unique identifier for exact SDS

cross-referencing[1].

Molecular Weight 185.23 g/mol

Low molecular weight

facilitates rapid dermal and

mucosal absorption[1].

Fume Hood Face Velocity 80 - 120 fpm

Optimal range to capture

particulates without causing

powder turbulence[2].

Nitrile Glove Thickness ≥ 0.11 mm

Minimum barrier thickness

required to prevent quinoline

permeation during incidental

contact[3].

Respirator Fit Factor ≥ 100 (Half-mask)

Minimum quantitative fit test

(QNFT) score required under

OSHA regulations[4].

Personal Protective Equipment (PPE) Matrix
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Protection Category Required Equipment Mechanistic Rationale

Eye/Face
Chemical safety goggles

(indirect venting).

Standard safety glasses are

insufficient. Indirect venting

prevents aerosolized powder

from bypassing the lenses and

reacting with corneal

proteins[3].

Hands

Nitrile gloves (minimum 0.11

mm thickness). Double gloving

recommended.

Nitrile provides excellent

resistance to lipophilic organic

molecules compared to latex.

Double gloving ensures a self-

validating barrier if the outer

glove is compromised[3].

Skin/Body

Flame-resistant (FR) or

standard cotton lab coat, fully

buttoned; closed-toe shoes.

Prevents dermal accumulation

of airborne dust. Cotton is

preferred over synthetic blends

to prevent static generation

which can attract charged

powder particles[3].

Respiratory

N95/P100 particulate

respirator (if engineering

controls fail).

Required only if handling

outside a certified fume hood.

Must comply with OSHA 29

CFR 1910.134 fit-testing

standards to prevent mucosal

irritation[4].

Operational Workflow & Engineering Controls
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Initiate Handling Protocol

Don PPE
(Nitrile, Goggles, Lab Coat)

Verify Fume Hood Flow
(Face velocity 80-120 fpm)

Weigh 8-Ethylquinoline-2-carbaldehyde
(Use closed analytical balance)

Dissolve in Organic Solvent
(e.g., DCM or EtOH)

Spill Occurs?

Decontaminate with
Isopropanol & Detergent

Yes

Dispose as Hazardous Waste
(EPA Guidelines)

No

Operation Complete

Click to download full resolution via product page

Safe handling, transfer, and emergency spill workflow for 8-Ethylquinoline-2-carbaldehyde.
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Phase 1: Preparation and Weighing
Fume Hood Verification: Ensure the chemical fume hood is operational with a face velocity

between 80-120 feet per minute (fpm).

Causality: This specific velocity range is strong enough to capture aerosolized aldehyde

particulates but gentle enough to prevent turbulence that could blow the powder off the

weighing boat[2].

Static Mitigation: Wipe the exterior of the reagent bottle and the weighing spatula with an

anti-static cloth.

Causality: Quinolines in powder form can hold a static charge, causing them to repel from

the spatula and disperse into the air.

Enclosed Transfer: Tare a secondary containment vessel (e.g., a glass vial with a PTFE-lined

cap) on the analytical balance. Transfer the required mass of 8-Ethylquinoline-2-
carbaldehyde into the vial, seal it tightly, and record the weight.

Validation Check: The balance must return to exactly 0.000g after the sealed vial is

removed. Any deviation indicates powder has spilled onto the pan, requiring immediate

localized decontamination.

Phase 2: Solubilization and Transfer
Solvent Addition: Inside the fume hood, uncap the vial and slowly add the chosen organic

solvent (e.g., dichloromethane or ethanol).

Agitation: Swirl gently until complete dissolution is achieved.

Causality: The aldehyde is highly soluble in organic solvents; achieving a liquid state

eliminates the inhalation hazard (H335) associated with the powder form, transitioning the

risk profile strictly to splash hazards.

Validation Check: Visually inspect the bottom of the vial against a light source to ensure no

undissolved crystalline lattice remains.
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Emergency Response & Spill Management
Containment: If a powder spill occurs, immediately cover the area with damp paper towels

(moistened with water).

Causality: Dry sweeping will aerosolize the powder. The moisture binds the particulates,

immediately mitigating the H335 respiratory risk.

Chemical Decontamination: Avoid using strong oxidizers like sodium hypochlorite (bleach)

directly on the bulk powder.

Causality: While bleach can oxidize aldehydes to less reactive carboxylic acids, reacting it

with the nitrogen-containing quinoline ring can generate reactive N-oxides or hazardous

chlorinated byproducts. Instead, solubilize the residue with isopropanol, then wipe with a

surfactant-based aqueous solution to mechanically remove the lipophilic compound.

Validation Check: Swab the decontaminated area with a clean, dry tissue and inspect under

UV light (as many quinoline derivatives fluoresce) to confirm total removal.

Disposal & Waste Management
Liquid Segregation: Dispose of any solvent mixtures containing 8-Ethylquinoline-2-
carbaldehyde into the appropriate hazardous waste carboy. If dissolved in dichloromethane,

use the "Halogenated Organic Waste" stream. If dissolved in ethanol or DMSO, use the

"Non-Halogenated Organic Waste" stream.

Solid Waste: Contaminated PPE (gloves, bench paper, and empty reagent bottles) must be

placed in a sealed, labeled chemical waste bag to prevent off-gassing of the aldehyde in

general laboratory trash receptacles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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